3-Hydroxymethyl Maraviroc
3-Hydroxymethyl Maraviroc
Brand Name:
Vulcanchem
CAS No.:
1217535-55-1
VCID:
VC0023732
InChI:
InChI=1S/C29H41F2N5O2/c1-19(2)27-34-33-26(18-37)36(27)24-16-22-8-9-23(17-24)35(22)15-12-25(20-6-4-3-5-7-20)32-28(38)21-10-13-29(30,31)14-11-21/h3-7,19,21-25,37H,8-18H2,1-2H3,(H,32,38)/t22?,23?,24?,25-/m0/s1
SMILES:
CC(C)C1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)NC(=O)C5CCC(CC5)(F)F)CO
Molecular Formula:
C29H41F2N5O2
Molecular Weight:
529.677
3-Hydroxymethyl Maraviroc
CAS No.: 1217535-55-1
Reference Standards
VCID: VC0023732
Molecular Formula: C29H41F2N5O2
Molecular Weight: 529.677
| CAS No. | 1217535-55-1 |
|---|---|
| Product Name | 3-Hydroxymethyl Maraviroc |
| Molecular Formula | C29H41F2N5O2 |
| Molecular Weight | 529.677 |
| IUPAC Name | 4,4-difluoro-N-[(1S)-3-[3-[3-(hydroxymethyl)-5-propan-2-yl-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]octan-8-yl]-1-phenylpropyl]cyclohexane-1-carboxamide |
| Standard InChI | InChI=1S/C29H41F2N5O2/c1-19(2)27-34-33-26(18-37)36(27)24-16-22-8-9-23(17-24)35(22)15-12-25(20-6-4-3-5-7-20)32-28(38)21-10-13-29(30,31)14-11-21/h3-7,19,21-25,37H,8-18H2,1-2H3,(H,32,38)/t22?,23?,24?,25-/m0/s1 |
| Standard InChIKey | QYAXWUVUSZZECX-DGGBHQDZSA-N |
| SMILES | CC(C)C1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)NC(=O)C5CCC(CC5)(F)F)CO |
| Synonyms | 4,4-Difluoro-N-[(1S)-1-(4-phenyl)-3-[(3-exo)-3-[3-hydroxymethyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]propyl]-cyclohexanecarboxamide |
| PubChem Compound | 46781826 |
| Last Modified | Nov 11 2021 |
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